Cas no 103975-94-6 (diethyl 2-(((2-chloropyridin-3-yl)amino)methylene)malonate)

• Product Name: diethyl 2-(((2-chloropyridin-3-yl)amino)methylene)malonate
• CAS No: 103975-94-6
• MF: C₁₃H₁₅ClN₂O₄
• MW: 298.722202539444
• MDL: MFCD00180269
• CID: 4559653
• Update Time: 2025-10-13

diethyl 2-(((2-chloropyridin-3-yl)amino)methylene)malonate Chemical and Physical Properties

Names and Identifiers

• DIETHYL 2-([(2-CHLORO-3-PYRIDYL)AMINO]METHYLIDENE)MALONATE(WXC09209)
• Propanedioic acid, 2-[[(2-chloro-3-pyridinyl)amino]methylene]-, 1,3-diethyl ester
• Diethyl 2-(((2-chloropyridin-3-yl)amino)methylene)malonate
• diethyl 2-(((2-chloropyridin-3-yl)amino)methylene)malonate

• MDL： MFCD00180269
• Inchi： 1S/C13H15ClN2O4/c1-3-19-12(17)9(13(18)20-4-2)8-16-10-6-5-7-15-11(10)14/h5-8,16H,3-4H2,1-2H3
• InChI Key： AFATXLBIJNVEHS-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)/C(=C/NC1=CC=CN=C1Cl)/C(OCC)=O

Additional information on diethyl 2-(((2-chloropyridin-3-yl)amino)methylene)malonate

Diethyl 2-(((2-chloropyridin-3-yl)amino)methylene)malonate: A Comprehensive Overview

Diethyl 2-(((2-chloropyridin-3-yl)amino)methylene)malonate, also known by its CAS registry number 103975-94-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is a derivative of malonic acid, with a substituted pyridine ring and an ethyl ester group. Its structure is characterized by a malonate backbone, which serves as a versatile platform for various chemical transformations. The presence of the chloropyridine moiety introduces unique electronic and steric properties, making it a valuable building block in the synthesis of complex molecules.

The synthesis of diethyl 2-(((2-chloropyridin-3-yl)amino)methylene)malonate typically involves multi-step reactions, often starting from malonic acid derivatives. The introduction of the chloropyridine group is achieved through nucleophilic substitution or coupling reactions, depending on the specific conditions and desired stereochemistry. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and minimizing environmental impact.

One of the most notable applications of diethyl 2-(((2-chloropyridin-3-yl)amino)methylene)malonate is in the field of drug discovery. Its malonate backbone is known to participate in bioisosteric replacements, offering potential leads for anti-inflammatory, antiviral, and anticancer agents. For instance, studies have shown that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in cellular signaling pathways. Additionally, the chloropyridine group enhances pharmacokinetic properties, making it an attractive candidate for further preclinical development.

In materials science, diethyl 2-(((2-chloropyridin-3-yl)amino)methylene)malonate has been explored as a precursor for advanced polymers and organic semiconductors. The malonate moiety provides excellent solubility and processability, while the chloropyridine group contributes to thermal stability and electronic conductivity. Recent research has demonstrated its use in the fabrication of high-performance organic light-emitting diodes (OLEDs), where it serves as a hole transport layer material. This application underscores its potential in next-generation electronic devices.

The study of diethyl 2-(((2-chloropyridin-3-yl)amino)methylene)malonate has also extended into the realm of catalysis. Its ability to coordinate with metal ions makes it a promising ligand for transition metal catalysts in various organic transformations. For example, palladium-catalyzed cross-coupling reactions using this compound as a ligand have shown improved yields and selectivity compared to traditional ligands. This highlights its versatility across different chemical disciplines.

From an environmental perspective, researchers have investigated the biodegradation pathways of diethyl 2-(((2-chloropyridin-3-yl)amino)methylene)malonate to assess its ecological impact. Studies indicate that under aerobic conditions, the compound undergoes rapid microbial degradation, reducing concerns about long-term persistence in natural systems. This information is crucial for regulatory agencies evaluating its safety profile.

In conclusion, diethyl 2-(((2-chloropyridin-3-yl)amino)methylene)malonate stands as a multifaceted compound with applications spanning drug discovery, materials science, and catalysis. Its unique structural features and versatile reactivity continue to drive innovative research across various scientific domains. As new synthetic methods and applications emerge, this compound is poised to play an increasingly important role in advancing modern chemistry.